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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the structure-activity relationship (SAR) of
UWA-101 and its related compounds. UWA-101, an analog of 3,4-
methylenedioxymethamphetamine (MDMA), has emerged as a promising therapeutic lead,
particularly in the context of Parkinson's disease. This document details the quantitative effects
of structural modifications on monoamine transporter affinity and function, outlines the
experimental protocols used to determine these properties, and visualizes the key signaling
pathways and experimental workflows.

Introduction: From MDMA to Non-Psychoactive
Therapeutics

The illicit drug MDMA, while known for its psychoactive effects, has shown potential in
alleviating certain symptoms of Parkinson's disease, such as L-DOPA-induced dyskinesia.[1][2]
[3] However, its neurotoxicity, abuse potential, and psychoactive properties preclude its clinical
use.[1][4] This led researchers at the University of Western Australia to develop a series of
MDMA analogs with the goal of retaining the therapeutic benefits while eliminating the
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undesirable effects.[1][2][3] The primary strategy involved modifying the a-position of the
phenethylamine scaffold.[1][3]

The lead compound from this research, UWA-101 (a-cyclopropyl-MDMA), demonstrates a
significantly altered pharmacological profile compared to MDMA.[1][2][3] This guide explores
the SAR of UWA-101 and other key analogs, providing a comprehensive resource for
researchers in the field of neuropharmacology and drug development.

Structure-Activity Relationship and Quantitative
Data

The central theme in the SAR of UWA-101 and its analogs is the profound impact of the
substituent at the a-position on the molecule’'s affinity and selectivity for the dopamine
transporter (DAT), serotonin transporter (SERT), and norepinephrine transporter (NET).

Key Structural Modifications and Their Effects

Replacing the a-methyl group of MDMA with a cyclopropyl group to yield UWA-101 results in a
dramatic shift in its transporter affinity profile.[1][4] This substitution leads to a greater than 5-
fold decrease in affinity for the norepinephrine transporter (NET) and the serotonin 5-HT2A
receptor, the latter being associated with hallucinogenic effects.[2][3] Concurrently, it produces
a remarkable 10-fold increase in affinity for the dopamine transporter (DAT) while retaining high
affinity for the serotonin transporter (SERT).[2][3] This makes UWA-101 a potent and selective
dual SERT/DAT inhibitor.[2][3]

Further modifications at the a-position have yielded a range of compounds with varying
selectivity profiles:

e UWA-104 (a-isopropyl-MDMA): This analog is a selective dopamine reuptake inhibitor with
over 30-fold selectivity for DAT over other monoamine transporters and the 5-HT2A receptor.

[3]

e UWA-121 ((R)-UWA-101): The (R)-enantiomer of UWA-101, UWA-121, is a serotonin-
dopamine reuptake inhibitor (SDRI) with a 10-fold preference for dopamine reuptake
inhibition over serotonin reuptake inhibition.[3]
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e UWA-122 ((S)-UWA-101): In contrast to its enantiomer, the (S)-enantiomer is a highly

selective serotonin reuptake inhibitor.[3]

o Other Analogs: A series of other analogs with varying a-substituents have also been
synthesized, including UWA-091 (a-propyl), UWA-102 (a-tert-butyl), and UWA-001 (a-

phenyl), each with distinct pharmacological properties.[3]

Quantitative Data Summary

The following table summarizes the in vitro binding affinities (Ki) and/or reuptake inhibition

potencies (IC50) of UWA-101 and its key analogs at the human monoamine transporters.

DAT SERT NET L
o- ] ] ] Selectivity
Compound ) (Ki/IC50, (Ki/IC50, (Ki/IC50, .
Substituent Profile
nM) nM) nM)
SERT/NET >
MDMA Methyl ~1,500 ~150 ~300
DAT
Dual
UWA-101 Cyclopropyl ~150 ~150 >1,000
DAT/SERT
Selective
UWA-104 Isopropyl Potent Weak Weak
DAT
(R)-
UWA-121 Potent Moderate Weak DAT > SERT
Cyclopropyl
(S)- Selective
UWA-122 Weak Potent Weak
Cyclopropyl SERT
UWA-001 Phenyl Moderate Moderate Moderate Mixed

Note: The exact values can vary between studies and experimental conditions. The data

presented here is a representative summary from available literature.

Experimental Protocols

The characterization of UWA-101 and its analogs relies on standardized in vitro assays to

determine their affinity for and inhibition of monoamine transporters.

© 2026 BenchChem. All rights reserved.

3/10

Tech Support


https://www.benchchem.com/product/b1257170/docs?utm_src=pdf-body#the-structure-activity-relationship-of-uwa-101-and-its-analogs-a-technical-guide
https://www.researchgate.net/publication/234078790_Redesigning_the_designer_drug_ecstasy_Non-psychoactive_MDMA_analogues_exhibiting_Burkitt's_lymphoma_cytotoxicity
https://www.researchgate.net/publication/234078790_Redesigning_the_designer_drug_ecstasy_Non-psychoactive_MDMA_analogues_exhibiting_Burkitt's_lymphoma_cytotoxicity
https://www.benchchem.com/product/b1257170/docs?utm_src=pdf-body#the-structure-activity-relationship-of-uwa-101-and-its-analogs-a-technical-guide
https://www.benchchem.com/product/b1257170/docs?utm_src=pdf-body#the-structure-activity-relationship-of-uwa-101-and-its-analogs-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1257170?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Radioligand Binding Assays for Transporter Affinity (Ki)

This protocol determines the binding affinity of a test compound for a specific monoamine
transporter by measuring its ability to displace a known radiolabeled ligand.

Materials:

Cell membranes prepared from HEK293 cells stably expressing the human dopamine
(hDAT), serotonin (hSERT), or norepinephrine (hNET) transporter.

» Radioligands: [BH]WIN 35,428 for hDAT, [3H]citalopram for hSERT, and [3H]nisoxetine for
hNET.

e Test compounds (UWA-101 and analogs) at various concentrations.

¢ Non-specific binding control (e.g., 10 uM benztropine for hDAT, 10 uM fluoxetine for hNSERT,
10 pM desipramine for hNET).

e Assay buffer (e.g., 50 mM Tris-HCI, 120 mM NaCl, 5 mM KCI, pH 7.4).
e 96-well microplates.

» Glass fiber filter mats.

« Scintillation fluid and a liquid scintillation counter.

Procedure:

e In a 96-well plate, combine the cell membrane preparation, radioligand at a concentration
near its Kd, and either assay buffer (for total binding), the non-specific binding control, or the
test compound at various concentrations.

¢ Incubate the plate at room temperature for 60-90 minutes to allow the binding to reach
equilibrium.

» Rapidly terminate the reaction by filtering the contents of each well through a glass fiber filter
mat using a cell harvester.
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e Wash the filters multiple times with ice-cold assay buffer to remove unbound radioligand.

e Place the filter mats in scintillation vials, add scintillation fluid, and quantify the radioactivity
using a liquid scintillation counter.

» Calculate specific binding by subtracting non-specific binding from total binding.

o Determine the IC50 value of the test compound (the concentration that inhibits 50% of
specific binding) by non-linear regression analysis.

o Convert the IC50 value to a Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 +
[L)/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Synaptosomal Monoamine Reuptake Inhibition Assay
(IC50)

This functional assay measures the ability of a test compound to inhibit the uptake of a
radiolabeled monoamine into isolated nerve terminals (synaptosomes).

Materials:

Synaptosomes prepared from rat brain tissue (e.g., striatum for DAT, hippocampus or cortex
for SERT and NET).

» Radiolabeled monoamines: [3H]dopamine, [3H]serotonin, or [*H]norepinephrine.
e Test compounds (UWA-101 and analogs) at various concentrations.

o Uptake buffer (e.g., Krebs-Ringer-HEPES buffer).

» 96-well microplates.

o Glass fiber filter mats.

« Scintillation fluid and a liquid scintillation counter.

Procedure:
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e Pre-incubate the synaptosomes with varying concentrations of the test compound or vehicle
for 10-15 minutes at 37°C in a 96-well plate.

« Initiate the uptake by adding the respective [BHJmonoamine substrate at a concentration near
its Km.

e Incubate for a short period (e.g., 5-10 minutes) at 37°C.

« Terminate the uptake by rapid filtration over glass fiber filters, followed by washing with ice-
cold uptake buffer to remove unincorporated radiolabel.

e Quantify the radioactivity trapped on the filters using a liquid scintillation counter.

o Determine the IC50 value of the test compound by plotting the percentage of inhibition
against the test compound concentration and fitting the data to a sigmoidal dose-response
curve.

Visualizations: Signaling Pathways and
Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the key concepts and
processes described in this guide.
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Caption: Mechanism of action of UWA-101 at the synapse.
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Caption: Workflow for in vitro characterization of UWA compounds.

Conclusion
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The structure-activity relationship of UWA-101 and its analogs demonstrates a clear path
towards the development of non-psychoactive therapeutics derived from the MDMA scaffold.
By strategic modification of the a-substituent, it is possible to fine-tune the affinity and
selectivity for monoamine transporters, thereby separating the desired therapeutic effects from
the unwanted psychoactive and neurotoxic properties. The data and protocols presented in this
guide provide a solid foundation for further research and development in this promising area of
medicinal chemistry and neuropharmacology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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